Cas no 2248378-87-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate is a specialized heterocyclic compound combining isoindoline-1,3-dione and 1,3,4-oxadiazole moieties. Its unique structure offers versatility as a reactive intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both ester and oxadiazole functional groups enhances its potential for forming amide or hydrazide derivatives, making it valuable for constructing complex molecular frameworks. The compound exhibits stability under standard handling conditions while maintaining reactivity for targeted modifications. Its dual heterocyclic system may contribute to enhanced biological activity, lending utility in medicinal chemistry research for probing structure-activity relationships in drug discovery programs.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate structure
2248378-87-0 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
CAS No:2248378-87-0
MF:C12H7N3O5
MW:273.201082468033
CID:6074201
PubChem ID:165718889
Update Time:2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 2248378-87-0
    • EN300-6513558
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
    • Inchi: 1S/C12H7N3O5/c16-10(5-9-14-13-6-19-9)20-15-11(17)7-3-1-2-4-8(7)12(15)18/h1-4,6H,5H2
    • InChI Key: RMRYWCNTNNBHBC-UHFFFAOYSA-N
    • SMILES: O(C(CC1=NN=CO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 273.03857033g/mol
  • Monoisotopic Mass: 273.03857033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 103Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6513558-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
0.05g
$1080.0 2025-03-14
Enamine
EN300-6513558-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
0.1g
$1131.0 2025-03-14
Enamine
EN300-6513558-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
0.25g
$1183.0 2025-03-14
Enamine
EN300-6513558-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
0.5g
$1234.0 2025-03-14
Enamine
EN300-6513558-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
1.0g
$1286.0 2025-03-14
Enamine
EN300-6513558-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
2.5g
$2520.0 2025-03-14
Enamine
EN300-6513558-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
5.0g
$3728.0 2025-03-14
Enamine
EN300-6513558-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate
2248378-87-0 95.0%
10.0g
$5528.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-Oxadiazol-2-yl)acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-oxadiazol-2-yl)acetate (CAS No. 2248378-87-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of an isoindole ring system and an oxadiazole moiety, which contributes to its versatile chemical properties and potential applications in drug design and material science.

The isoindole core of this molecule is a well-known structural motif in organic synthesis, often utilized for its ability to participate in various types of chemical reactions. Recent studies have highlighted the role of isoindole derivatives in the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. The oxadiazole group, on the other hand, is a heterocyclic structure that is known for its stability and ability to engage in hydrogen bonding and π-interactions. These properties make it a valuable component in the design of molecules with specific biological activities.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-component reactions and modular synthesis strategies. For instance, researchers have employed click chemistry approaches to assemble the isoindole and oxadiazole moieties with high precision. These methods not only enhance the yield and purity of the compound but also pave the way for further functionalization to explore its biological potential.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-Oxadiazol-2-Yl)Acetate has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. For example, studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound's bioavailability and selectivity have been optimized through iterative medicinal chemistry efforts, making it a strong candidate for preclinical testing.

Beyond its pharmacological applications, this compound has also been explored for its potential use in materials science. Its structural features make it a suitable candidate for applications in organic electronics and optoelectronics. Recent research has focused on its ability to act as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of CAS No. 2248378-87-0 involves a series of carefully designed steps that ensure the preservation of sensitive functional groups while achieving high stereochemical control. Key steps include the formation of the isoindole ring through cyclization reactions and the subsequent incorporation of the oxadiazole group via coupling reactions. These steps are often performed under mild conditions to minimize side reactions and maximize product stability.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its molecular structure and conformational preferences, which are essential for understanding its reactivity and biological behavior.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 2-(1,3,4-Oxadiazol-Yl)Acetate (CAS No. 2248378–87–0) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd